![molecular formula C20H22Cl2N2O4S B3678702 N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide](/img/structure/B3678702.png)
N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide
Overview
Description
N-{[(2,5-dichlorophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide, commonly known as DTTB, is a novel compound that has gained significant attention in the field of medicinal chemistry. DTTB is a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in various types of cancer.
Mechanism of Action
DTTB inhibits the activity of CA IX by binding to the active site of the enzyme. CA IX is involved in the regulation of pH in tumor cells, and its inhibition leads to a decrease in extracellular pH and an increase in intracellular pH. This change in pH disrupts cellular processes and leads to cell death.
Biochemical and Physiological Effects:
DTTB has been shown to have potent anticancer activity in preclinical models. In addition to inhibiting the activity of CA IX, DTTB has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. DTTB has also been shown to have anti-inflammatory activity, which may contribute to its anticancer effects.
Advantages and Limitations for Lab Experiments
DTTB has several advantages for lab experiments. It is a potent inhibitor of CA IX, and its synthesis is relatively straightforward. DTTB has also been labeled with various imaging agents for the detection of hypoxic tumors. However, DTTB has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to work with. DTTB also has low stability in biological fluids, which may limit its use in vivo.
Future Directions
There are several future directions for the study of DTTB. One direction is the development of DTTB analogs with improved solubility and stability. Another direction is the optimization of DTTB for use as a diagnostic tool for cancer imaging. The development of DTTB-based therapeutics for the treatment of cancer is also an area of active research. Finally, the combination of DTTB with other anticancer agents may enhance its efficacy and reduce its limitations.
Scientific Research Applications
DTTB has been extensively studied for its potential as an anticancer agent. CA IX is overexpressed in various types of cancer, including breast, lung, and colon cancer, and is associated with a poor prognosis. DTTB has been shown to inhibit the activity of CA IX, leading to a decrease in tumor growth in preclinical models. DTTB has also been studied for its potential as a diagnostic tool for cancer imaging. CA IX is highly expressed in hypoxic regions of tumors, and DTTB has been labeled with various imaging agents for the detection of hypoxic tumors.
properties
IUPAC Name |
N-[(2,5-dichlorophenyl)carbamothioyl]-3,4,5-triethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2N2O4S/c1-4-26-16-9-12(10-17(27-5-2)18(16)28-6-3)19(25)24-20(29)23-15-11-13(21)7-8-14(15)22/h7-11H,4-6H2,1-3H3,(H2,23,24,25,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOWPQMJXPNHHEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=C(C=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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